Cas no 1385694-47-2 (1-(2-Bromophenyl)-4-oxocyclohexanecarboxylic Acid)

• Product Name: 1-(2-Bromophenyl)-4-oxocyclohexanecarboxylic Acid
• CAS No: 1385694-47-2
• MF: C₁₃H₁₃BrO₃
• MW: 297.144523382187
• MDL: MFCD22423148
• CID: 1057190
• PubChem ID: 71432764
• Update Time: 2025-04-20

1-(2-Bromophenyl)-4-oxocyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenyl)-4-oxocyclohexanecarboxylic Acid
• 1385694-47-2
• SY020251
• CS-0445837
• AKOS023485063
• Cyclohexanecarboxylic acid, 1-(2-bromophenyl)-4-oxo-
• MFCD22423148
• 1-(2-Bromophenyl)-4-oxocyclohexanecarboxylicAcid
• DTXSID401220104
• 1-(2-bromophenyl)-4-oxocyclohexane-1-carboxylic acid
• DB-362715
• A886216

• MDL： MFCD22423148
• Inchi： 1S/C13H13BrO3/c14-11-4-2-1-3-10(11)13(12(16)17)7-5-9(15)6-8-13/h1-4H,5-8H2,(H,16,17)
• InChI Key： CBZHZVQFEHMTGW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1(C(=O)O)CCC(CC1)=O

Computed Properties

• Exact Mass: 296.00500
• Monoisotopic Mass: 296.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 2.91460